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Compound of Interest

Compound Name: Allyl formate

Cat. No.: B156743

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of allyl formate in
water and various organic solvents. The information is curated for professionals in research
and development who require precise data for experimental design, formulation, and safety
protocols. This document presents quantitative data in a structured format, details established
experimental methodologies for solubility determination, and includes a visualization of the
experimental workflow.

Core Topic: Allyl Formate Solubility in Water and
Organic Solvents

Allyl formate (CsHeO2) is a colorless liquid with a pungent odor. As an ester of formic acid and
allyl alcohol, its solubility is a critical parameter in various applications, including as a solvent
and in chemical synthesis. Understanding its behavior in different solvent systems is essential
for its effective and safe use.

Data Presentation: Solubility of Allyl Formate

The solubility of allyl formate is influenced by the polarity of the solvent and its capacity for
hydrogen bonding. The following tables summarize the available quantitative and qualitative
solubility data.

Table 1: Solubility of Allyl Formate in Water
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Temperature .
Solvent °C) Solubility (g/L) Type of Data Source(s)
Water 25 33.94 Estimated [1]

Note: Qualitative descriptions of allyl formate's water solubility vary, with some sources
describing it as "soluble"[2] and others as "slightly soluble"[3]. The provided quantitative value
Is an estimate and should be used with this consideration.

Table 2: Qualitative Solubility and Miscibility of Allyl Formate in Organic Solvents

Qualitative Solubility / Rationale / Supporting

Solvent -
Miscibility Data

Allyl formate is reported to be
"soluble in alcohol"[1][3].

Structurally similar short-chain
Alcohols (e.g., Ethanol,

Soluble / Miscible esters, such as methyl formate
Methanol)

and ethyl formate, are miscible

with ethanol and methanol[4]

[5].

Allyl alcohol is miscible with
) o diethyl ether[6]. Short-chain
Ether (e.g., Diethyl Ether) Soluble / Miscible )
esters like methyl formate are

also soluble in diethyl ether[4].

o Methyl formate, a similar ester,
Acetone Soluble / Miscible T )
is miscible with acetone[4].

Stated to be "soluble in...oils"

[3].

Oils Soluble

Experimental Protocols

The determination of a substance's solubility is a fundamental experimental procedure. The
following protocols are based on the internationally recognized OECD Guideline 105 for the
Testing of Chemicals, specifically the "Flask Method," which is suitable for substances with
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solubilities above 102 g/L.[7][8][9] This method can be adapted for both aqueous and organic
solvents.

Objective:

To determine the saturation mass concentration of allyl formate in a specific solvent at a
controlled temperature.

Materials:
o Allyl formate (high purity)

e Solvent (e.g., distilled or deionized water, or high-purity organic solvent)
o Glass flasks with stoppers

o Constant temperature water bath or incubator

o Magnetic stirrer and stir bars or a mechanical shaker

e Analytical balance

e Centrifuge (optional)

¢ Syringes and filters (if necessary for phase separation)

o Appropriate analytical instrumentation for quantification (e.g., Gas Chromatography with a
Flame lonization Detector, GC-FID)

Methodology:

e Preliminary Test:
o To estimate the approximate solubility, add a known volume of the solvent to a flask.

o Incrementally add small, measured amounts of allyl formate, agitating after each addition,
until a persistent second phase (undissolved allyl formate) is observed. This provides a
rough estimate for the main experiment.
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e Preparation of Saturated Solutions (Main Experiment):

o

Prepare at least three flasks.

[¢]

To each flask, add a measured volume of the solvent.

[¢]

Add an excess amount of allyl formate to each flask (e.g., 2-3 times the estimated
solubility).

o

Stopper the flasks to prevent evaporation.

e Equilibration:

o Place the flasks in a constant temperature bath or shaker set to the desired experimental
temperature (e.g., 20 £ 0.5 °C).[8]

o Agitate the mixtures for a sufficient duration to reach equilibrium. A common approach
involves two stages:

= A preliminary equilibration period (e.g., 24 hours).

» A second equilibration period (e.g., another 24 hours) with intermittent vigorous shaking.

o The time required for equilibration should be determined, for instance, by taking
measurements at 24, 48, and 72 hours to ensure the concentration has plateaued.[10]

e Phase Separation:

o After equilibration, allow the flasks to stand in the constant temperature bath to permit the
separation of the two phases.

o If necessary, centrifugation at the experimental temperature can be used to achieve a
clear separation.[11]

o Carefully sample the solvent phase for analysis, ensuring no part of the undissolved allyl
formate phase is included.

e Analysis:
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o Determine the concentration of allyl formate in the sampled solvent using a validated
analytical method, such as GC-FID.

o Prepare a calibration curve using standards of known allyl formate concentrations in the

same solvent.
o Calculate the mean solubility from the replicate flasks.

Mandatory Visualization

The following diagram illustrates the experimental workflow for determining the solubility of allyl
formate using the flask method as described in the OECD 105 guideline.
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Experimental Workflow for Solubility Determination (OECD 105 Flask Method)
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Caption: Workflow for determining allyl formate solubility via the flask method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. allyl formate, 1838-59-1 [thegoodscentscompany.com]

. echemi.com [echemi.com]

. ALLYL FORMATE | 1838-59-1 [chemicalbook.com]

. Methyl formate - Sciencemadness Wiki [sciencemadness.org]

. Ethyl formate | HCOOC2HS5 | CID 8025 - PubChem [pubchem.ncbi.nlm.nih.gov]
. Allyl alcohol - Sciencemadness Wiki [sciencemadness.org]

. OECD 105 - Phytosafe [phytosafe.com]

. oecd.org [oecd.org]

°
(o] (0] ~ (o)) ()] EEN w N =

. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
¢ 10. downloads.regulations.gov [downloads.regulations.gov]
e 11. filab.fr [filab.fr]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to the Solubility of Allyl
Formate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156743#allyl-formate-solubility-in-water-and-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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